Cas no 53590-46-8 (Ethyl 4-chloro-1H-indole-2-carboxylate)

• Product Name: Ethyl 4-chloro-1H-indole-2-carboxylate
• CAS No: 53590-46-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD09264531
• CID: 838004
• PubChem ID: 11075028
• Update Time: 2025-04-19

Ethyl 4-chloro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1H-indole-2-carboxylate
• ETHYL-4-CHLOROINDOLE-2-CARBOXYLATE
• 4-Chlor-2-indolcarbonsaeureethylester
• 4-Chlor-indol-2-carbonsaeure-aethylester
• 4-chloro-1H-indole-2-carboxylic acid ethyl ester
• 4-chloro-indole-2-carboxylic acid ethyl ester
• Ethyl 4-chloroindole-2-carboxylate
• Ethyl4-Chloro-2-indolecarboxylate
• Ethyl 4-Chloro-2-indolecarboxylate
• 1H-Indole-2-carboxylic acid, 4-chloro-, ethyl ester
• XWNVSPGTJSGNPU-UHFFFAOYSA-N
• VI30386
• TRA0073467
• SY020909
• DTXSID70454314
• SCHEMBL4044123
• DA-17863
• AKOS005254340
• AS-8067
• MFCD09264531
• SB37552
• 53590-46-8
• CS-0103612

• MDL： MFCD09264531
• Inchi： 1S/C11H10ClNO2/c1-2-15-11(14)10-6-7-8(12)4-3-5-9(7)13-10/h3-6,13H,2H2,1H3
• InChI Key： XWNVSPGTJSGNPU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=C(C(=O)OCC)N2

Computed Properties

• Exact Mass: 223.04000
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.1

Experimental Properties

• Density: 1.329±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-170 ºC
• Boiling Point: 375.0±22.0℃ at 760 mmHg
• Solubility: Almost insoluble (0.098 g/l) (25 º C),
• PSA: 42.09000
• LogP: 2.99800